Cas no 877643-04-4 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 3-nitrobenzoate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 3-nitrobenzoate
• CAS No: 877643-04-4
• Molecular Formula: C₁₃H₁₂N₄O₅S
• Molecular Weight: 336.323181152344
• CID: 5748915
• PubChem ID: 7253882

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 3-nitrobenzoate Properties

Names and Identifiers

• (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3-nitrobenzoate
• AKOS024656981
• (6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 3-nitrobenzoate
• [6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-yl]methyl 3-nitrobenzoate
• SR-01000021155-1
• F2527-0071
• 877643-04-4
• SR-01000021155

• InChIKey： TWJZMDQXLUOFIK-UHFFFAOYSA-N
• Inchi： 1S/C13H12N4O5S/c1-8-11(18)16(13(23-2)15-14-8)7-22-12(19)9-4-3-5-10(6-9)17(20)21/h3-6H,7H2,1-2H3
• SMILES： C(OCN1C(=O)C(C)=NN=C1SC)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 336.05284067g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 336.05284067g/mol
• Heavy Atom Count: 23
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives